Cas no 2092495-71-9 (4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine)

• Product Name: 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine
• CAS No: 2092495-71-9
• MF: C₉H₇BrN₂S
• MW: 255.134279489517
• CID: 5056267
• Update Time: 2025-06-08

4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(thiophen-3-ylmethyl)pyrimidine
• 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine

• Inchi： 1S/C9H7BrN2S/c10-9-4-8(11-6-12-9)3-7-1-2-13-5-7/h1-2,4-6H,3H2
• InChI Key： DQWIIJXLHIEPSC-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC2=CSC=C2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.9
• Topological Polar Surface Area: 54

Additional information on 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine

Introduction to 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine (CAS No. 2092495-71-9)

4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 2092495-71-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic molecule, featuring a brominated pyrimidine core substituted with a thiophene-methyl side chain, has garnered considerable attention due to its versatile structural framework and potential biological activities. The combination of a bromine atom and a thiophenylmethyl group introduces unique reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structural motif of 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine positions it as a key precursor in the development of novel therapeutic agents. Pyrimidine derivatives are well-documented for their roles in various biological processes, including DNA and RNA synthesis, which underscores their importance in medicinal chemistry. The presence of the bromine atom at the 4-position enhances its utility as a halogenated intermediate, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

The thiophen-3-ylmethyl substituent adds an additional layer of complexity to the molecule. Thiophene derivatives are known for their pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects. By incorporating this moiety into the pyrimidine scaffold, researchers can explore novel pharmacophores that may exhibit enhanced efficacy or reduced toxicity compared to existing treatments. The methyl group further influences the electronic properties of the thiophene ring, potentially modulating its interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine for biological activity. Molecular docking studies have revealed that this compound may interact with enzymes and receptors involved in metabolic pathways, cancer progression, and neurodegenerative diseases. For instance, preliminary simulations suggest that it could bind to kinases and other protein targets implicated in signal transduction cascades. Such insights are crucial for guiding experimental design and optimizing lead compounds for clinical development.

In the context of drug discovery, the synthesis of 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine exemplifies the growing importance of heterocyclic chemistry. Pyrimidines serve as foundational structures in many approved drugs, including antivirals, anticancer agents, and anticoagulants. The ability to modify these cores with diverse substituents allows for the exploration of vast chemical space, increasing the likelihood of identifying potent and selective inhibitors. The brominated pyrimidine derivative stands out as a promising candidate for further derivatization, given its balance of reactivity and stability.

The agrochemical sector has also shown interest in pyrimidine-based compounds due to their potential as pesticides and herbicides. The structural features of 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine make it a suitable candidate for developing novel agrochemicals that target specific enzymatic pathways in pests while minimizing environmental impact. This aligns with global efforts to create sustainable agricultural practices that rely on innovative chemical solutions.

From a synthetic perspective, 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine offers several advantages as an intermediate. The bromine atom at the 4-position allows for facile introduction of aryl or alkyl groups via palladium-catalyzed cross-coupling reactions. Similarly, the thiophene-methyl side chain can be further modified through oxidation or reduction reactions, expanding its utility in multi-step syntheses. These attributes make it a valuable building block for chemists working on complex molecular architectures.

The compound's thermal stability and solubility profile further enhance its appeal as a synthetic intermediate. Unlike some halogenated pyrimidines that require stringent handling conditions due to sensitivity to light or moisture, 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine maintains reasonable stability under standard storage conditions. This ease of handling reduces practical challenges during laboratory-scale synthesis and scalability to industrial production.

Current research is exploring new methodologies for enhancing the efficiency of reactions involving 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine. Transition-metal catalysis remains a cornerstone technique in this regard, with recent developments focusing on greener catalysts that minimize waste generation without compromising reaction yields. Such innovations are critical for aligning pharmaceutical synthesis with sustainability goals.

The future prospects for 4-Bromo-6-(thiophen-3-ylmethyl)pyrimidine are promising, given its versatility as a synthetic intermediate and potential biological applications. Continued investigation into its derivatives will likely uncover novel therapeutic agents with improved pharmacokinetic profiles and reduced side effects. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible benefits for patients worldwide.